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Compound of Interest

Compound Name:
(E)-4-(3,4,5-

Trimethoxystyryl)aniline

CAS No.: 134029-73-5

Cat. No.: B6289403

Get Quote

Introduction & Mechanistic Insight
(E)-4-(3,4,5-Trimethoxystyryl)aniline is a synthetic stilbene derivative structurally related to

Combretastatin A-4 (CA-4) and Resveratrol. It features a 3,4,5-trimethoxy motif on the A-ring, a

pharmacophore critical for binding to the colchicine site of

-tubulin.

Critical Isomerism Note: Unlike the highly potent cis-(Z)-stilbenes (e.g., CA-4), the (E)-isomer

(trans) generally exhibits thermodynamic stability but reduced affinity for tubulin. However, (E)-

TMSA is a vital probe for:

Structure-Activity Relationship (SAR) Studies: Defining the steric requirements of the

colchicine binding pocket.

Metabolic Profiling: Acting as a stable reference standard for cis-to-trans isomerization

assays.
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Pro-drug Development: Serving as a scaffold for amide/sulfonamide derivatives that regain

nanomolar potency.

Mechanism of Action (MOA)
While less potent than its cis-counterpart, (E)-TMSA retains the ability to interfere with

microtubule dynamics at micromolar concentrations, leading to G2/M phase arrest and

subsequent mitotic catastrophe.
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Figure 1: Mechanism of Action pathway for (E)-TMSA inducing mitotic arrest.

Sensitive Cell Lines & Reference Data
The following data summarizes the sensitivity profile of (E)-TMSA. Note that IC

values for the (E)-isomer are typically in the micromolar (

M) range, whereas corresponding (Z)-isomers are in the nanomolar (nM) range.
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Cell Line Tissue Origin Morphology
Sensitivity (IC

)
Application

HL-60 Leukemia Lymphoblast
High (0.5 - 2.0

M)

Apoptosis

assays; highly

sensitive to

tubulin agents.

MCF-7 Breast Epithelial

Moderate (2.0 -

5.0

M)

Solid tumor

model; p53 wild-

type response.

HepG2 Liver Epithelial

Moderate (3.0 -

8.0

M)

Metabolic

stability & toxicity

screening.

HUVEC Endothelium Endothelial
High (1.0 - 3.0

M)

Vascular

Disrupting Agent

(VDA) potential.

HFF-1 Skin Fibroblast
Low (> 20

M)

Normal tissue

control

(Selectivity

Index).

Experimental Protocols
Protocol A: Preparation & Storage of (E)-TMSA
Objective: Create a stable stock solution free of micro-precipitates.

Solvent: Dissolve (E)-TMSA powder in 100% DMSO (molecular biology grade).

Target Concentration: 10 mM or 50 mM.

Solubility Check: Vortex vigorously for 30 seconds. If turbidity persists, sonicate in a water

bath at 37°C for 5 minutes.
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Storage: Aliquot into amber tubes (light sensitive) and store at -20°C.

Stability: Stable for 6 months. Avoid repeated freeze-thaw cycles (>3 times).

Working Solution: Dilute in complete culture medium immediately prior to use. Ensure final

DMSO concentration is < 0.5% (v/v) to avoid solvent toxicity.

Protocol B: Cytotoxicity Profiling (MTT Assay)
Objective: Determine the IC

value in sensitive cell lines.

Materials:

Target Cells (e.g., HL-60 or MCF-7)

MTT Reagent (5 mg/mL in PBS)

96-well flat-bottom plates

Workflow:

Seeding:

Adherent (MCF-7): Seed 5,000 cells/well in 100

L medium. Incubate 24h for attachment.

Suspension (HL-60): Seed 10,000 cells/well in 100

L medium on the day of treatment.

Treatment:

Prepare serial dilutions of (E)-TMSA (e.g., 0.1, 0.5, 1, 5, 10, 50, 100

M).

Add 100
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L of 2x drug solution to each well (Final volume: 200

L).

Include Vehicle Control (0.5% DMSO) and Positive Control (e.g., Colchicine or Paclitaxel).

Incubation: Incubate for 48 to 72 hours at 37°C, 5% CO

.

Readout:

Add 20

L MTT reagent per well. Incubate 3–4 hours.

Remove supernatant (carefully for suspension cells).

Dissolve formazan crystals in 150

L DMSO.

Measure Absorbance at 570 nm (Reference: 630 nm).

Protocol C: Mechanistic Validation (Cell Cycle Analysis)
Objective: Confirm G2/M arrest, distinguishing specific tubulin activity from general toxicity.

Workflow:

Treatment: Treat cells (1 x 10

) with (E)-TMSA at 2x IC

for 24 hours.

Harvest: Collect cells, wash with cold PBS.

Fixation: Resuspend in 300

L PBS. Add 700
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L ice-cold 100% Ethanol dropwise while vortexing.

Critical Step: Fix at -20°C for

2 hours (overnight preferred).

Staining:

Wash ethanol-fixed cells with PBS.

Resuspend in 500

L PI/RNase Staining Buffer (Propidium Iodide + RNase A).

Incubate 30 mins at 37°C in the dark.

Analysis: Analyze via Flow Cytometry (FL2 channel).

Expected Result: Significant accumulation of cells in the G2/M peak (4N DNA content)

compared to control.

Experimental Workflow Visualization
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Parallel Validation Assays

Start: (E)-TMSA Powder

10 mM Stock
(in DMSO)

 Solubilization

Serial Dilution
(0.1 - 100 µM)

 Medium Prep

MTT Assay
(Viability)

Flow Cytometry
(Cell Cycle)

Tubulin Polymerization
(In Vitro)

Data Analysis
(IC50 Calculation)

Click to download full resolution via product page

Figure 2: Integrated experimental workflow for validating (E)-TMSA activity.
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PubChem. (E)-4-(3,4,5-Trimethoxystyryl)aniline Compound Summary.

To cite this document: BenchChem. [Application Note: Cellular Sensitivity Profiling of (E)-4-
(3,4,5-Trimethoxystyryl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6289403/docs#application-note-cellular-sensitivity-
profiling-of-e-4-3-4-5-trimethoxystyryl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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